Cas no 1041607-61-7 (Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate)

• Product Name: Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate
• CAS No: 1041607-61-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6397293
• PubChem ID: 29562180
• Update Time: 2025-10-15

Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1041607-61-7
• ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate
• EN300-4389468
• Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate

• Inchi： 1S/C11H16N2O2/c1-4-15-11(14)9-6-5-7-12-10(9)13-8(2)3/h5-8H,4H2,1-3H3,(H,12,13)
• InChI Key： ISGZKLUCNWJJBY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CN=C1NC(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate

Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate (CAS No. 1041607-61-7): A Comprehensive Overview

Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate, identified by its CAS number 1041607-61-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with an ethyl ester and a propylamine side chain, has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The molecular structure of Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate consists of a pyridine ring connected to a carboxylate ester group at the 3-position and an amine-substituted propyl group at the 2-position. This particular arrangement imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for diverse reactivity patterns, which are exploited in various synthetic pathways.

In recent years, Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate has been explored as a building block in the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacophores found in active pharmaceutical ingredients (APIs), particularly those targeting central nervous system (CNS) disorders. The pyridine ring, known for its ability to interact with biological targets such as enzymes and receptors, provides a scaffold that can be modified to enhance binding affinity and selectivity.

One of the most compelling aspects of Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug design strategies, researchers aim to develop inhibitors that can modulate kinase activity with high precision. The propylamine side chain, in particular, offers opportunities for hydrogen bonding interactions with key residues in the kinase active site, thereby enhancing inhibitory potency.

Moreover, Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate has been investigated for its potential applications in the treatment of infectious diseases. The pyridine core is a common feature in many antiviral and antibacterial agents, owing to its ability to disrupt essential biological processes in pathogens. Recent studies have highlighted the compound's ability to interfere with viral replication cycles by inhibiting critical enzymes or proteins involved in viral assembly and entry into host cells. This makes it a promising candidate for further development as an antiviral therapeutic.

The synthesis of Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the pyridine ring, followed by functional group transformations such as esterification and amine substitution. These synthetic routes highlight the compound's versatility as a synthetic intermediate, enabling access to a wide range of derivatives with tailored properties.

From a computational chemistry perspective, Ethyl 2-[(propan-2-yl)amino]pyridine-3-carboxylate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how modifications to the molecular structure can influence binding affinity and selectivity. For instance, computational analyses have revealed that subtle changes to the propylamine side chain can significantly alter the compound's affinity for specific kinases or viral enzymes.

The pharmacokinetic properties of Ethyl 2-[(propan-2-yaml)amino]pyridine-lcarboxyla te are also subjects of interest in drug development. Researchers have employed physicochemical property prediction models to assess parameters such as solubility, permeability, and metabolic stability. These predictions guide optimization efforts aimed at improving the compound's bioavailability and reducing potential toxicity profiles. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify lead compounds with favorable pharmacokinetic profiles.

In conclusion, Ethyl 2-[("ropan-l)-ymlno}y}l}yridin~3--carbonylate (CAS No. lO41607-SI-l7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.